Cas no 2197577-86-7 (2-[(3,3-Difluorocyclobutyl)methoxy]pyridine)

• Product Name: 2-[(3,3-Difluorocyclobutyl)methoxy]pyridine
• CAS No: 2197577-86-7
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• CID: 5325702
• Update Time: 2025-05-25

2-[(3,3-Difluorocyclobutyl)methoxy]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[(3,3-difluorocyclobutyl)methoxy]pyridine
• 2-[(3,3-Difluorocyclobutyl)methoxy]pyridine

• Inchi： 1S/C10H11F2NO/c11-10(12)5-8(6-10)7-14-9-3-1-2-4-13-9/h1-4,8H,5-7H2
• InChI Key： ZUTKLLTXWINFAT-UHFFFAOYSA-N
• SMILES： FC1(CC(COC2C=CC=CN=2)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1

Additional information on 2-[(3,3-Difluorocyclobutyl)methoxy]pyridine

Comprehensive Overview of 2-[(3,3-Difluorocyclobutyl)methoxy]pyridine (CAS No. 2197577-86-7)

2-[(3,3-Difluorocyclobutyl)methoxy]pyridine (CAS No. 2197577-86-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in drug discovery and material science. Its molecular structure incorporates a difluorocyclobutyl moiety, a feature increasingly explored in modern medicinal chemistry to enhance metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like 2-[(3,3-Difluorocyclobutyl)methoxy]pyridine has surged, driven by their applications in the development of small-molecule therapeutics and crop protection agents. Researchers are particularly interested in how the difluorocyclobutyl group influences the compound's physicochemical properties, such as lipophilicity and conformational rigidity. These attributes are critical for optimizing drug-target interactions and improving pharmacokinetic profiles.

The synthesis of 2-[(3,3-Difluorocyclobutyl)methoxy]pyridine typically involves multi-step organic reactions, including nucleophilic substitution and catalytic fluorination. Advanced techniques like HPLC purification and NMR spectroscopy are employed to ensure high purity and structural verification. This compound's stability under various conditions makes it a promising candidate for further derivatization, aligning with the growing trend of fragment-based drug design.

From an industrial perspective, 2-[(3,3-Difluorocyclobutyl)methoxy]pyridine is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting flow chemistry and biocatalysis to reduce waste and improve efficiency in producing such intermediates. These innovations resonate with global initiatives to minimize environmental impact while maintaining cost-effectiveness.

In the realm of drug discovery, this compound has been investigated for its potential as a kinase inhibitor scaffold or GPCR modulator. Its pyridine core and fluorinated cyclobutane side chain offer opportunities for structural diversification, a strategy frequently highlighted in AI-driven drug development platforms. Computational tools like molecular docking and QSAR modeling are often used to predict its interactions with biological targets.

The analytical characterization of CAS No. 2197577-86-7 involves techniques such as mass spectrometry and X-ray crystallography, which provide insights into its molecular conformation and purity. These data are crucial for regulatory submissions and intellectual property protection, especially in competitive sectors like orphan drug development and precision agriculture.

As the scientific community continues to explore fluorine-containing building blocks, compounds like 2-[(3,3-Difluorocyclobutyl)methoxy]pyridine are expected to play a pivotal role in addressing unmet medical needs and agricultural challenges. Its compatibility with high-throughput screening assays further enhances its appeal for industrial and academic research pipelines.

For those seeking detailed protocols or commercial sources of 2197577-86-7, reputable suppliers often provide certificates of analysis (CoA) and material safety data sheets (MSDS) to ensure compliance with international standards. The compound's growing presence in custom synthesis catalogs underscores its relevance in contemporary chemical innovation.